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Compound of Interest

TRIS(TRIMETHYLSILOXY)ANTIM
Compound Name:

ONY
CAS No.: 194033-87-9
Cat. No.: B071154

Get Quote

\ J

Product: Tris(trimethylsiloxy)antimony Chemical Formula: Sb(OSi(CH3)3)3 CAS Number:
194033-87-9 (Note: Distinct from Tris(trimethylsilyl)antimony, CAS 7029-27-8) Support Level:
Tier 3 (Senior Application Scientist)

Core Technical Directive: The "Siloxy" Distinction

User Query:l found multiple CAS numbers. Which compound am | actually handling, and why
does it matter?

Scientist Response: It is critical to distinguish between Tris(trimethylsiloxy)antimony (Sb-O-
Si bonds) and Tris(trimethylsilyl)antimony (Sb-Si bonds). You are handling the siloxy derivative
(CAS 194033-87-9).

e The Structural Vulnerability: The molecule consists of an antimony center bonded to three
trimethylsiloxy groups via oxygen bridges. While the Si-O bond is thermodynamically stable,
the Sb-O bond is highly susceptible to nucleophilic attack by water (hydrolysis) and
alcoholysis.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b071154#bc-rfq
https://www.benchchem.com/product/b071154/docs?utm_src=pdf-body#technical-support-center-tris-trimethylsiloxy-antimony-handling-guide
https://www.benchchem.com/product/b071154/docs?utm_src=pdf-body#technical-support-center-tris-trimethylsiloxy-antimony-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e The Consequence: Upon contact with ambient moisture, the Sb-O bond cleaves, releasing
trimethylsilanol (volatile, flammable) and forming insoluble antimony oxides (white
precipitate). This reaction is irreversible.

Technical Specifications Table

Property Value Critical Note

Physical State Liquid / Low-melting solid Straw-colored to colorless.[1]

Reacts instantly with

Hydrolytic Sensitivity Extreme ) )

atmospheric moisture.

Treat as flammable liquid;
Flash Point < 60°C (Estimated) pyrophoric potential in high

surface area states.

) ) Silanol vapors are flammable

By-products Trimethylsilanol, Sb203 o

and irritating.
Storage Class Air/Moisture Sensitive Store under Argon or Nitrogen.

Storage & Intake Protocols

User Query:We just received a shipment. How should we store the ampoules/bubblers to
prevent degradation before use?

Scientist Response: Proper storage is a passive defense system against hydrolysis. Do not rely
on the shipping packaging for long-term storage.

o Immediate Inspection: Check for white particulates suspended in the liquid. This indicates
seal failure during transit.

e The "Double-Barrier" Rule:
o Primary: The original sealed ampoule or stainless steel bubbler.

o Secondary: Store the primary container inside a secondary containment vessel (e.g., a
sealed aluminum can or heavy-walled jar) packed with active desiccant (molecular sieves
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or Drierite).

o Temperature Control: Store at 2°C to 8°C. Cold storage reduces the rate of thermal
decomposition and lowers the vapor pressure, minimizing the risk of seal failure.

 Light Protection: Antimony complexes can be photosensitive. Ensure the secondary
container is opaque.

Handling & Transfer Methodologies
User Query:l need to transfer the precursor to a CVD/ALD canister. Can | use a syringe in a

fume hood?

Scientist Response: Absolutely not. A standard fume hood does not provide an inert
atmosphere. Even brief exposure to air (ppm levels of H20) will nucleate oxide formation,
clogging your ALD valves later. You must use a Glovebox or Schlenk Line technique.

Protocol A: Glovebox Transfer (Recommended)
o Atmosphere: Argon or Nitrogen (< 0.5 ppm Oz and Hz0).

o Vessel Prep: All receiving vessels must be oven-dried (150°C for >4 hours) and brought into
the glovebox while hot or under vacuum.

e The "Headspace" Check: Before opening the bottle, ensure the glovebox pressure is neutral.
Open slowly to equilibrate pressure; volatile silanols may have pressurized the bottle during
storage.

Protocol B: Schlenk Line Transfer (Cannula Method)

If a glovebox is unavailable, use a positive-pressure cannula transfer.

o Manifold Setup: Ensure the Schlenk line is cycling dry Argon and high vacuum (< 103
mbar).

o Purge Cycles: Flame-dry the cannula and receiving flask under vacuum. Cycle
Argon/Vacuum 3 times.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO ety i

e Pressure Gradient: Maintain a slightly higher positive pressure in the source flask than the
receiving flask to drive the liquid flow.

Visualization: Inert Gas Transfer Workflow

The following diagram illustrates the critical decision points and flow for transferring this air-

sensitive material.
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Figure 1: Decision logic for selecting the appropriate transfer protocol based on equipment
availability, ensuring anaerobic conditions.

Troubleshooting & FAQs
User Query:My liquid has turned cloudy/milky. Can [ filter it and still use it?

Scientist Response: No. Cloudiness indicates the formation of Antimony(lll) oxide (Sb203)
particles due to hydrolysis.

o The Risk: Even if you filter the visible solids, the solution now contains dissolved hydrolysis
byproducts (silanols) and the stoichiometry of the precursor is compromised.

e The Fix: Discard the material. Using it in CVD/ALD will result in particle deposition, rough
films, and precursor line clogging.

User Query:l smell a distinct, sharp medicinal odor when opening the storage box.
Scientist Response: This is the scent of Trimethylsilanol.

o Diagnosis: The primary container seal has failed, allowing moisture ingress and releasing
silanol vapor.

» Action: Move the container to a fume hood immediately. The presence of silanol implies the
antimony precursor is degrading. Do not use for critical experiments.

User Query:There is significant pressure buildup in the ampoule.
Scientist Response:
o Cause: Thermal expansion or partial decomposition releasing volatile siloxanes/silanols.

» Remedy: Cool the ampoule to 0°C before opening. Open strictly in a glovebox or fume hood
to vent the pressure safely away from the operator.

Visualization: Material Integrity Logic

Use this logic tree to determine if your precursor is safe to use.
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Figure 2: Material integrity assessment workflow. Any precipitate (cloudiness) is grounds for
immediate disposal.

Emergency & Disposal
User Query:We had a spill in the glovebox. How do we clean it?
Scientist Response:

» Do NOT use water. Water will cause a violent reaction, releasing heat and fumes inside the
confined space.

» Containment: Cover the spill with an inert absorbent (Vermiculite or dry sand).

o Neutralization: Once absorbed, sweep into a waste container. Only outside the glovebox, in
a fume hood, can the material be slowly quenched with dilute alcohol (isopropanol) followed
by water to complete the hydrolysis before chemical waste disposal.

o PPE: Wear safety glasses, chemical-resistant gloves (Nitrile/Neoprene), and a lab coat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. gelest.com [gelest.com]
2.194033-87-9,ANTIMONY TRIMETHYLSILOXIDE [lookchemicals.com]
3. researchgate.net [researchgate.net]
e 4.researchgate.net [researchgate.net]
5. researchgate.net [researchgate.net]
6. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Technical Support Center: Tris(trimethylsiloxy)antimony
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071154/docs#technical-support-center-tris-
trimethylsiloxy-antimony-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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